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An In-depth Technical Guide to the Physical and Chemical Properties of 1-(4-
Chlorophenyl)cyclopentanecarbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, synthesis,
and analytical methodologies for 1-(4-Chlorophenyl)cyclopentanecarbonyl chloride (CAS
No. 71501-44-5). This compound is a key intermediate in organic synthesis, valued for its
reactive acyl chloride group which serves as a versatile building block for constructing more
complex molecular architectures, particularly in medicinal chemistry and agrochemical
development.[1][2]

Core Physical and Chemical Properties

1-(4-Chlorophenyl)cyclopentanecarbonyl chloride is an acyl chloride characterized by a
cyclopentane ring substituted with a 4-chlorophenyl group.[1][2] Its molecular formula is
C12H12CI20.[1][2][3] The quantitative physical and chemical data are summarized below.
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Property Value Source(s)
CAS Number 71501-44-5 [2][3]
Molecular Formula C12H12CI20 [11[2][3]
Molecular Weight 243.13 g/mol [11[2]
1-(4-
IUPAC Name chlorophenyl)cyclopentane-1- [2]
carbonyl chloride
Boiling Point 165-167 °C at 10 Torr [4]
Density 1.245 g/cm3 at 20 °C [4]

Refractive Index

1.5545-1.5565

[5]

LogP 3.97 [6]
InChI=1S/C12H12CI20/c13-
10-5-3-9(4-6-

InChl 2]
10)12(11(14)15)7-1-2-8-12/h3-
6H,1-2,7-8H2
RZHJJILZUKNEKM-

InChl Key 2216l

UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)
(C2=CC=C(C=C2)Cl)C(=0)Cl

[2]

Experimental Protocols
Synthesis via Acyl Chlorination

The most common method for synthesizing 1-(4-Chlorophenyl)cyclopentanecarbonyl

chloride is through the acyl chlorination of its corresponding carboxylic acid precursor, 1-(4-

chlorophenyl)cyclopentanecarboxylic acid.[1] Thionyl chloride (SOCI2) is a frequently used

chlorinating agent for this conversion.[1][2]

Protocol:
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Reaction Setup: In a suitable reaction vessel, place thionyl chloride (SOCI2).

Addition of Precursor: Add 1-(4-chlorophenyl)cyclopentanecarboxylic acid dropwise to the
thionyl chloride under constant stirring. The reaction is exothermic and the temperature
should be maintained in a controlled range, typically 40-50 °C.[1]

Reaction Monitoring: The progress of the reaction can be monitored using Thin-Layer
Chromatography (TLC).[1]

Work-up: Upon completion, remove the excess thionyl chloride by concentration under
reduced pressure.[1]

Purification: To isolate the final product, add an aprotic solvent like methylene chloride and
concentrate to dryness.[1] Further purification can be achieved through vacuum distillation or
recrystallization.[1]

Synthesis Workflow

Start: 1-(4-chlorophenyl) Reagent: Thionyl Chloride

(SOCL)

cyclopentanecarboxylic acid

Acyl Chlorination
(40-50 °C)

l

Purification:
Vacuum Distillation

Product: 1-(4-Chlorophenyl)
cyclopentanecarbonyl chloride
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Caption: Workflow for the synthesis of the title compound.

Analytical Methodology: HPLC

High-Performance Liquid Chromatography (HPLC) is a suitable method for analyzing 1-(4-
Chlorophenyl)cyclopentanecarbonyl chloride. A reverse-phase (RP) method can be
employed for this purpose.[6]

Protocol:
e Column: Newcrom R1 reverse-phase column.[6]

* Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[6] For
applications compatible with Mass Spectrometry (MS), phosphoric acid should be substituted
with formic acid.[6]

» Detection: UV detection at 254 nm is a common method for monitoring acyl chlorides.[1]

e Application: This method is scalable and can be adapted for preparative separation to isolate
impurities. It is also suitable for pharmacokinetic studies.[6]
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Analytical Workflow: Reverse-Phase HPLC

Sample Preparation

Inject into HPLC System

'

Separation on
Newcrom R1 Column
(Acetonitrile/Water/Acid)

l

UV Detection
(254 nm)

Data Analysis

Click to download full resolution via product page

Caption: General workflow for HPLC analysis.

Chemical Reactivity and Applications

The primary utility of 1-(4-Chlorophenyl)cyclopentanecarbonyl chloride stems from its
reactive acyl chloride group, which makes it an excellent acylating agent.[1][2] It readily reacts
with various nucleophiles to form a range of derivatives.[1] This reactivity is fundamental to its
application as an intermediate in the synthesis of pharmaceuticals and other complex organic
molecules.[1][2]

Key Reactions:
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+ Amide Formation: Reacts with amines to yield amides.[1]

o Ester Formation: Reacts with alcohols to form esters.[1]

¢ Hydrolysis: Undergoes hydrolysis to revert to the corresponding carboxylic acid.[1]

» Friedel-Crafts Acylation: Can be used to introduce the acyl group onto aromatic rings.[2]

+ Grignard Reactions: Acts as an electrophile in reactions with Grignard reagents to form
ketones.[1]

Role as a Synthetic Intermediate
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Caption: Reactivity and applications in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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